1-ethyl-N-(2-fluorophenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• IUPAC Name: 1-ethyl-N-(2-fluorophenyl)-4-hydroxy-2-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C18H15FN2O3/c1-2-21-14-10-6-3-7-11(14)16(22)15(18(21)24)17(23)20-13-9-5-4-8-12(13)19/h3-10,22H,2H2,1H3,(H,20,23)
• InChI Key: PSDKLPHPFVFIKY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=CC=CC=C3F)O
• Molecular Formula: C18H15FN2O3
• DSSTOX Substance ID: DTXSID601327405
• Molecular Weight: 326.3 g/mol
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 300716-22-7

Description

1-ethyl-N-(2-fluorophenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, also known as EFHC, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. EFHC belongs to the class of quinoline derivatives, which have been extensively studied for their pharmacological properties. In

Scientific Research Applications

Antibacterial Applications

Research has shown that derivatives of quinoline, such as 1-ethyl-6-fluoro-7-(1-piperazinyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid and its analogs, exhibit potent antibacterial activities. These compounds have been tested against a range of Gram-positive and Gram-negative bacteria, indicating their potential as broad-spectrum antibiotics. For example, certain 6-fluoro-7-substituted-1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids with heterocyclic substituents have shown enhanced activity against Gram-positive organisms, suggesting their utility in combating bacterial infections (Cooper et al., 1990).

Photophysical Studies

The photophysical properties of norfloxacin (a fluorinated quinolone) and its derivatives have been explored to understand their behavior in various media. Studies highlight the role of intramolecular charge transfer in the excited states of these compounds, which can be influenced by modifications at the N-4' position. This research is crucial for developing novel fluorinated derivatives with improved photostability and fluorescence properties, which could be applied in fluorescence microscopy and other imaging techniques (Cuquerella et al., 2006).

Synthesis and Structural Analysis

The synthesis of ethyl 1-ethyl-6-fluoro-1,4-dihydro-8-hydroxy-4-oxoquinoline-3-carboxylate as an intermediate for developing antibacterial fluoroquinolones underscores the importance of structural modifications in enhancing antibacterial efficacy. Such studies are vital for the pharmaceutical industry in designing and synthesizing new drugs with better therapeutic profiles (Rádl, 1994).

Chemotherapeutic Potential

Recent advancements have been made in synthesizing quinazolinone-based derivatives, demonstrating potent inhibitory activity against VEGFR-2 and EGFR tyrosine kinases. These findings are significant for the development of dual inhibitors as effective anti-cancer agents, highlighting the therapeutic potential of quinoline derivatives in oncology (Riadi et al., 2021).